Cas no 1118845-86-5 (2-chloro-N-[3-(2-oxopyrrolidin-1-yl)phenyl]pyridine-3-carboxamide)

• Product Name: 2-chloro-N-[3-(2-oxopyrrolidin-1-yl)phenyl]pyridine-3-carboxamide
• CAS No: 1118845-86-5
• MF: C₁₆H₁₄ClN₃O₂
• MW: 315.754262447357
• CID: 5681040
• PubChem ID: 27832200
• Update Time: 2025-10-29

2-chloro-N-[3-(2-oxopyrrolidin-1-yl)phenyl]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[3-(2-oxopyrrolidin-1-yl)phenyl]pyridine-3-carboxamide
• EN300-26594955
• Z95981143
• AKOS034735448
• 1118845-86-5

• Inchi： 1S/C16H14ClN3O2/c17-15-13(6-2-8-18-15)16(22)19-11-4-1-5-12(10-11)20-9-3-7-14(20)21/h1-2,4-6,8,10H,3,7,9H2,(H,19,22)
• InChI Key： UYWZIWXSNMBJBM-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NC1=CC=CC(=C1)N1C(CCC1)=O)=O

Computed Properties

• Exact Mass: 315.0774544g/mol
• Monoisotopic Mass: 315.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-chloro-N-[3-(2-oxopyrrolidin-1-yl)phenyl]pyridine-3-carboxamide

Introduction to 2-chloro-N-[3-(2-oxopyrrolidin-1-yl)phenyl]pyridine-3-carboxamide (CAS No. 1118845-86-5)

2-chloro-N-[3-(2-oxopyrrolidin-1-yl)phenyl]pyridine-3-carboxamide is a pharmaceutical intermediate that has garnered significant attention in the field of medicinal chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1118845-86-5, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further research and development in drug discovery.

The molecular structure of this compound consists of a pyridine core linked to a chloro-substituted phenyl ring and an amide group attached to a pyrrolidine moiety. This arrangement contributes to its potential interactions with biological targets, particularly enzymes and receptors involved in various disease pathways. The presence of the chloro group on the pyridine ring enhances its reactivity, allowing for further functionalization and modification, which is crucial in the synthesis of more complex drug molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high accuracy. Studies have shown that the pyrrolidine ring in 2-chloro-N-[3-(2-oxopyrrolidin-1-yl)phenyl]pyridine-3-carboxamide can interact with specific pockets on protein targets, leading to potential therapeutic effects. This has opened up new avenues for the development of novel drugs targeting neurological disorders, inflammatory diseases, and other conditions where protein-protein interactions play a critical role.

In addition to its structural significance, 2-chloro-N-[3-(2-oxopyrrolidin-1-yl)phenyl]pyridine-3-carboxamide has been explored in various preclinical studies for its potential pharmacological properties. Researchers have been particularly interested in its ability to modulate the activity of enzymes such as kinases and phosphodiesterases, which are often dysregulated in diseases like cancer and autoimmune disorders. The compound's ability to inhibit these enzymes could lead to the development of new therapeutic strategies that address the underlying molecular mechanisms of these conditions.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic techniques, including flow chemistry and catalytic processes, have improved the efficiency of these synthetic routes, making it more feasible to produce larger quantities for research purposes. The use of advanced analytical methods such as NMR spectroscopy and mass spectrometry has also facilitated the characterization of the compound's structure and purity.

One of the most exciting aspects of 2-chloro-N-[3-(2-oxopyrrolidin-1-yl)phenyl]pyridine-3-carboxamide is its potential as a scaffold for drug discovery. By modifying different parts of its structure, researchers can generate libraries of derivatives with tailored biological activities. This approach has already led to several promising candidates that are being evaluated in clinical trials. The flexibility offered by this compound's core structure makes it an ideal starting point for designing molecules that can interact with a wide range of biological targets.

The field of medicinal chemistry is constantly evolving, with new tools and technologies emerging that enhance our ability to design and synthesize novel drug candidates. The study of compounds like 2-chloro-N-[3-(2-oxopyrrolidin-1-yl)phenyl]pyridine-3-carboxamide exemplifies this progress, as it highlights how structural features can be leveraged to develop molecules with specific therapeutic effects. As research continues, we can expect to see more derivatives of this compound being explored for their potential applications in human health.

In conclusion, 2-chloro-N-[3-(2-oxopyrrolidin-1-yl)phenyl]pyridine-3-carboxamide (CAS No. 1118845-86-5) is a fascinating molecule with significant potential in pharmaceutical research. Its unique structure, combined with its biological activity, makes it a valuable tool for drug discovery efforts aimed at treating various diseases. As our understanding of molecular interactions improves, compounds like this will continue to play a crucial role in developing next-generation therapeutics.